Cas no 1336012-70-4 ((7R)-3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine)

• Product Name: (7R)-3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine
• CAS No: 1336012-70-4
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 5099500
• Update Time: 2026-03-03

(7R)-3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopenta[b]pyridin-7-amine, 3-bromo-6,7-dihydro-, (7R)-
• (7R)-3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine

• Inchi： 1S/C8H9BrN2/c9-6-3-5-1-2-7(10)8(5)11-4-6/h3-4,7H,1-2,10H2/t7-/m1/s1
• InChI Key： XOOHYQNMUBSEIR-SSDOTTSWSA-N
• SMILES： C12[C@H](N)CCC1=CC(Br)=CN=2

Additional information on (7R)-3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine

Comprehensive Overview of (7R)-3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine (CAS No. 1336012-70-4)

The compound (7R)-3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine (CAS No. 1336012-70-4) is a chiral bicyclic amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopenta[b]pyridine core and a bromo substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and versatility in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for chiral building blocks like (7R)-3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s CAS No. 1336012-70-4 is frequently searched in scientific databases, reflecting its relevance in developing small-molecule therapeutics. Its brominated pyridine moiety also attracts attention for applications in catalysis and material science, aligning with trends in sustainable chemistry.

One of the key questions researchers explore is how the (7R)-stereochemistry of this amine influences its biological activity. Studies suggest that the enantiopure form enhances binding affinity to specific receptors, making it a candidate for precision medicine. Additionally, its cyclopenta-fused ring system offers rigidity, which is advantageous in designing kinase inhibitors—a hot topic in oncology research. The compound’s synthetic accessibility further supports its use in high-throughput screening.

From an industrial perspective, CAS No. 1336012-70-4 is often discussed in the context of green chemistry and atom economy. Innovations in halogenation techniques have improved the efficiency of producing such brominated intermediates, reducing waste. This aligns with the growing emphasis on environmentally friendly synthesis, a priority for regulatory agencies and manufacturers alike.

In summary, (7R)-3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine represents a convergence of structural novelty and practical utility. Its applications span drug development, catalysis, and materials engineering, making it a compound of enduring interest. As research into chiral amines and heterocyclic chemistry expands, this molecule is poised to play a pivotal role in addressing unmet scientific and industrial challenges.